Cas no 162303-51-7 (Hydrogen(.))

• Product Name: Hydrogen(.)
• CAS No: 162303-51-7
• MF: H
• MW: 1.00794005393982
• CID: 92007
• PubChem ID: 5362549
• Update Time: 2025-05-20

Hydrogen(.) Chemical and Physical Properties

Names and Identifiers

• Poly[titanium(IV) n-butoxide]
• Poly(n-butyl titanate)~Titanium(IV) butoxide, polymer
• 1-Butanol,titanium(4+) salt, monohydrate, homopolymer (9CI)
• POLY(DIBUTYLTITANATE)
• Poly(n-butyltitanate)
• TITANIUM(IV) BUTOXIDE, POLYMER
• TITANIUM(IV) TETRABUTOXIDE, TETRAMER
• Vertec\(rgPBT
• Tilcom\(rgPBT
• Poly[titanium(IV) butoxide] 98%
• Polytitanium(IV) n-butoxideü, 98%
• H-atom
• Hydrion
• hydrogen(.)
• Monohydrogen
• Ghrelin(human)
• Atomic hydrogen ion
• Hydrogen (H+)
• Hydrogen ion(1+)
• Hydrogen(1+) ion
• Hydrogen (H1+)
• Hydrogen ion (H+)
• Atomic hydrogen(1+)
• Hydrogen ion (H1+)
• Hydrogen atom ion(1+)
• Atomic hydrogen ion(1+)
• Atomic hydrogen ion (H+)
• Atomic hydrogen cation(1+)
• Hydrogen, ion (H1+) electrolytic
• H(.)
• 12385-13-6
• 162303-51-7
• CHEBI:29235
• Hydrogen(.)

• Inchi： 1S/H
• InChI Key： YZCKVEUIGOORGS-UHFFFAOYSA-N
• SMILES： [H]

Computed Properties

• Exact Mass: 1.0078250319g/mol
• Monoisotopic Mass: 1.0078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 0
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 1.13 g/mL at 25 °C(lit.)
• Melting Point: −39 °C(lit.)
• Boiling Point: Not available
• Flash Point: 90 °F
• Solubility: Insoluble in water
• Vapor Pressure: <0.8 mm Hg ( 20 °C)
• Sensitiveness: Moisture Sensitive

Hydrogen(.) Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Flammable/Moisture Sensitive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-22-37/38-41-67
• Safety Instruction： 16-26-36/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10;R36/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Hydrogen(.)

Hydrogen (CAS No. 162303-51-7): A Molecular Entity at the Forefront of Modern Chemical Research

The compound identified by the chemical abstracts service number CAS No. 162303-51-7 and commonly referred to as Hydrogen, represents a cornerstone in the realm of molecular chemistry and its applications. Hydrogen, in its elemental form, is the most abundant element in the universe, yet its specific isomer or derivative under this CAS number has garnered significant attention due to its unique properties and potential applications in various scientific and industrial domains.

At the heart of modern chemical research, Hydrogen (CAS No. 162303-51-7) has emerged as a critical player in the development of novel materials and pharmaceuticals. The compound's ability to participate in a wide array of chemical reactions makes it an indispensable tool for synthetic chemists. Recent advancements in catalytic processes have demonstrated how this molecule can be harnessed to facilitate highly efficient transformations, which are otherwise challenging to achieve with conventional reagents.

The molecular structure of CAS No. 162303-51-7 exhibits characteristics that make it particularly useful in interdisciplinary studies. For instance, researchers have been exploring its role in stabilizing reactive intermediates in organic synthesis, thereby enabling the creation of complex molecular architectures with precision. This has profound implications for drug discovery, where the ability to construct intricate molecular frameworks is often essential for achieving desired pharmacological effects.

In the context of pharmaceutical development, the applications of Hydrogen (CAS No. 162303-51-7) extend beyond mere reactivity. Its incorporation into drug molecules has been shown to enhance bioavailability and metabolic stability, key factors that determine the efficacy and safety of therapeutic agents. Furthermore, recent studies have highlighted its potential in designing smart drugs—molecules that can exhibit different properties under varying physiological conditions, thereby improving targeted therapy.

The utilization of CAS No. 162303-51-7 in material science has also been a subject of intense investigation. Researchers have leveraged its unique electronic properties to develop novel catalysts and conductive materials. These advancements are not only pushing the boundaries of chemical engineering but also opening new avenues for sustainable energy solutions. For example, hydrogen-based catalysts are being explored as alternatives to traditional metal catalysts, which often require harsh reaction conditions and generate significant waste.

The synthesis and handling of Hydrogen (CAS No. 162303-51-7) present unique challenges that require innovative methodologies. Modern techniques in computational chemistry have enabled researchers to predict and optimize reaction pathways with unprecedented accuracy. This has led to the development of greener synthetic routes that minimize waste and energy consumption, aligning with global efforts towards environmental sustainability.

The role of CAS No. 162303-51-7 in biochemical processes cannot be overstated. Its involvement in various metabolic pathways underscores its importance in life sciences research. By studying how this compound interacts with biological systems, scientists are gaining deeper insights into fundamental cellular processes, which could pave the way for new therapeutic strategies against diseases such as cancer and neurodegenerative disorders.

In conclusion, the compound identified by CAS No. 162303-51-7, often referred to as Hydrogen, continues to captivate researchers with its multifaceted applications across chemistry, pharmaceuticals, and materials science. As our understanding of its properties evolves, so too do the possibilities for innovation and discovery. The continued exploration of this molecular entity holds immense promise for addressing some of the most pressing challenges in modern science and industry.